Cas no 50340-79-9 (5-(Methoxycarbonyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Methoxycarbonyl)thiophene-2-carboxylic acid
• CAS No: 50340-79-9
• MF: C₇H₆O₄S
• MW: 186.185141086578
• MDL: MFCD01203161
• CID: 55793
• PubChem ID: 818352
• Update Time: 2025-05-20

5-(Methoxycarbonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)thiophene-2-carboxylic acid
• 5-methoxycarbonylthiophene-2-carboxylic acid
• Thiophene-2,5-dicarboxylic acid monomethyl ester
• 2,5-thiophenedicarboxylic acid monomethyl ester
• 5-methoxycarbonyl-2-thiophenecarboxylic acid
• Thiophen-2,5-dicarbonsaeure-monomethylester
• thiophene-2,5-dicarboxylic acid 2-methylester
• 5-(methoxycarbonyl)-2-thiophenecarboxylic acid
• thiophene-2,5-dicarboxylic acidmonomethyl ester
• HYHZGBOWRWIEGW-UHFFFAOYSA-N
• HMS1671L22
• STK379736
• SBB090394
• RP24617
• 5-(Methoxycarbonyl)thiophene-2-carboxylicacid
• AG-205/37066188
• Z57191476
• 38321-95-8
• CS-W005917
• 50340-79-9
• AKOS000641385
• AMY40756
• A828076
• SY021571
• J-524959
• DTXSID20355948
• MFCD01203161
• 5-methoxycarbonylthiophene-2-carboxylic acid;5-(Methoxycarbonyl)thiophene-2-carboxylic acid
• BS-13627
• SCHEMBL1303016
• FT-0645322
• FT-0753348
• EN300-27814
• I10709
• SR-01000519266-1
• AC-28060
• SR-01000519266
• Thiophene-2,5-dicarboxylicacidmonomethylester
• DTXCID60307007
• DB-002587

• MDL： MFCD01203161
• Inchi： 1S/C7H6O4S/c1-11-7(10)5-3-2-4(12-5)6(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： HYHZGBOWRWIEGW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 185.99900
• Monoisotopic Mass: 185.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 91.8

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 187-190℃
• Boiling Point: 365.2±27.0 °C at 760 mmHg
• Flash Point: 174.7±23.7 °C
• Refractive Index: 1.584
• PSA: 91.84000
• LogP: 1.23290

5-(Methoxycarbonyl)thiophene-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： 3/9-24/25-36/37
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(Methoxycarbonyl)thiophene-2-carboxylic acid

5-(Methoxycarbonyl)thiophene-2-carboxylic Acid (CAS 50340-79-9): Properties, Applications, and Market Insights

5-(Methoxycarbonyl)thiophene-2-carboxylic acid (CAS 50340-79-9) is a specialized organic compound with significant industrial and research applications. This thiophene derivative features both a methoxycarbonyl group and a carboxylic acid functionality, making it a versatile building block in synthetic chemistry. Its molecular formula C₇H₆O₄S and molecular weight of 186.18 g/mol position it as a valuable intermediate for pharmaceutical and material science applications.

The compound's unique molecular structure contributes to several interesting properties. The thiophene ring provides aromatic stability while the electron-withdrawing carboxyl groups enhance reactivity in various chemical transformations. Researchers particularly value its solubility profile - moderately soluble in polar organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but with limited water solubility. These characteristics make 5-(methoxycarbonyl)thiophene-2-carboxylate derivatives particularly useful in designing conjugated polymers for electronic applications.

In pharmaceutical research, this compound serves as a key precursor for developing thiophene-based drug candidates. Recent studies highlight its potential in creating small molecule inhibitors targeting various disease pathways. The compound's structural features allow for easy modification, enabling medicinal chemists to explore diverse structure-activity relationships. Current research trends focus on its incorporation into biodegradable polymers and sustainable materials, aligning with the growing demand for eco-friendly chemical solutions.

The synthesis of 5-(Methoxycarbonyl)thiophene-2-carboxylic acid typically involves esterification reactions of thiophene precursors, followed by selective oxidation. Manufacturers employ rigorous quality control measures including HPLC and NMR analysis to ensure high purity levels (>98%), critical for research and industrial applications. The compound's stability under normal conditions makes it suitable for long-term storage when kept in cool, dry environments away from strong oxidizers.

Market analysis reveals growing demand for this specialty chemical, particularly in the Asia-Pacific region where pharmaceutical and electronics industries are expanding rapidly. Global suppliers offer various packaging options from gram-scale quantities for research laboratories to kilogram quantities for industrial production. Pricing trends show moderate fluctuations based on raw material availability and regional demand patterns. The compound's patent landscape indicates ongoing innovation, with several recent applications in organic electronics and drug delivery systems.

Environmental and safety considerations for CAS 50340-79-9 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for organic carboxylic acids. The compound's biodegradation potential is currently under study as part of broader green chemistry initiatives in the specialty chemicals sector.

Emerging applications in flexible electronics and organic photovoltaics are driving new research directions for this compound. Its ability to participate in cross-coupling reactions makes it valuable for creating π-conjugated systems with tailored electronic properties. Recent publications demonstrate innovative uses in developing sensors and bioimaging agents, expanding beyond traditional synthetic applications. These developments position 5-(methoxycarbonyl)thiophene-2-carboxylic acid as a compound with significant future potential in advanced materials science.

Quality specifications for research-grade material typically include ≥98% purity by HPLC, with strict limits on heavy metal content and residual solvents. Analytical certificates provided by reputable suppliers detail spectroscopic data (1H NMR, 13C NMR) and chromatographic profiles for verification. Storage recommendations emphasize protection from moisture and light exposure to maintain stability, with many suppliers offering argon-purged packaging for sensitive applications.

The scientific literature contains numerous references to thiophene-2-carboxylic acid derivatives in recent years, reflecting growing interest in these compounds. Researchers frequently search for information on synthetic methods, spectral data, and commercial availability of this building block. The compound's structure-property relationships continue to be explored through computational chemistry and experimental studies, contributing to its expanding range of potential applications in both academic and industrial settings.